Cas no 79763-55-6 (methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate)

• Product Name: methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate
• CAS No: 79763-55-6
• MF: C₇H₅NO₄S
• MW: 199.183900594711
• MDL: MFCD09863844
• CID: 4191091
• PubChem ID: 54718759
• Update Time: 2025-05-20

methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-cyano-3,4-dihydroxy-, methyl ester
• SCHEMBL11100667
• AKOS026728910
• 3-hydroxy-5-[hydroxy(methoxy)methylidene]-4-oxo-4,5-dihydrothiophene-2-carbonitrile
• methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate
• EDA76355
• G44538
• 1937240-49-7
• EN300-29437
• 79763-55-6
• methyl5-cyano-3,4-dihydroxythiophene-2-carboxylate

• MDL： MFCD09863844
• Inchi： 1S/C7H5NO4S/c1-12-7(11)6-5(10)4(9)3(2-8)13-6/h9-10H,1H3
• InChI Key： VUBFZWRHRXLGPJ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C#N)=C(O)C=1O

Computed Properties

• Exact Mass: 198.99392881Da
• Monoisotopic Mass: 198.99392881Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 377.0±42.0 °C at 760 mmHg
• Flash Point: 181.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate

Methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate (CAS No. 79763-55-6): A Comprehensive Overview

Methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate (CAS No. 79763-55-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its thiophene core structure, possesses unique chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate includes a cyano group at the 5-position and hydroxyl groups at the 3 and 4 positions of the thiophene ring. This arrangement contributes to its distinct reactivity and potential biological activity. The presence of these functional groups allows for diverse chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in thiophene derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that compounds containing the thiophene scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, modifications at the cyano and hydroxyl positions have been explored to optimize binding interactions with biological targets. These efforts have led to the discovery of several compounds with promising preclinical profiles.

The cyano group in methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate plays a crucial role in its reactivity and functionality. This group can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are essential for constructing more intricate molecular frameworks. Additionally, the hydroxyl groups provide opportunities for further derivatization, enabling the creation of diverse pharmacological entities.

Recent advancements in computational chemistry have also contributed to our understanding of the properties of methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, providing valuable guidance for drug design. These computational approaches complement experimental efforts and have accelerated the discovery process for new therapeutic agents.

The synthesis of methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Researchers have developed efficient synthetic routes that incorporate key functional groups while maintaining high yields and purity. These methodologies are crucial for producing sufficient quantities of the compound for both research and commercial purposes.

In conclusion, methyl 5-cyano-3,4-dihydroxythiophene-2-carboxylate (CAS No. 79763-55-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its applications in drug discovery and highlight its importance as a building block in synthetic chemistry.